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Introduction
Hydrogenated Jojoba Oil, the end product of the controlled hydrogenation of Jojoba Oil

(Simmondsia Chinensis Seed Oil), is a versatile and highly stable ingredient in cosmetic

science.[1][2] Unlike the liquid wax ester of its origin, hydrogenated jojoba oil is a hard, white,

crystalline wax with a melting point of approximately 68-70°C.[1][3] This transformation in

physical state, from a liquid to a solid wax, imparts unique functional properties, making it a

valuable component in a wide array of cosmetic and personal care formulations. Its primary

functions in cosmetics include acting as an emollient, a skin-conditioning agent, an abrasive,

and a structuring agent in stick formulations.[1][3]

These application notes provide a comprehensive overview of the use of hydrogenated jojoba
oil in cosmetic science, including its functional benefits, quantitative data from relevant studies,

and detailed experimental protocols for its evaluation.

Physicochemical Properties and Functions
Hydrogenated jojoba oil is composed of straight-chain wax esters with 36 to 46 carbons,

which contributes to its crystalline structure and hardness.[1][3] Due to the hydrogenation

process, the double bonds present in jojoba oil are eliminated, resulting in a more stable

ingredient with a longer shelf life and increased resistance to oxidation.[1]
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The key functions of hydrogenated jojoba oil in cosmetic formulations are:

Emollient and Skin-Conditioning Agent: It helps to soften and smooth the skin, enhancing its

texture and feel.[1][3]

Occlusive Agent: By forming a protective barrier on the skin's surface, it helps to reduce

transepidermal water loss (TEWL), thereby improving skin hydration.[4]

Structuring Agent/Wax Matrix Strengthener: In anhydrous formulations like lipsticks,

eyeliners, and lip balms, it increases the hardness and structural integrity of the product.[1]

[3] It can be used in concentrations up to 31% in lipsticks.[1]

Abrasive (Exfoliant): When produced as small, uniform spheres (jojoba beads), it serves as a

gentle and biodegradable exfoliant.[1][3][5]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that jojoba oil and its

derivatives, including hydrogenated jojoba oil, are safe for use in cosmetic ingredients.[1][4]

Due to their large molecular weight, they are not expected to penetrate the skin.[1][4]

Data Presentation
The following tables summarize quantitative data related to the application of jojoba-derived

ingredients in cosmetics. It is important to note that while some studies focus on Jojoba Oil, the

findings on hydration and barrier function provide a basis for the expected performance of

Hydrogenated Jojoba Oil as an occlusive emollient.

Table 1: Skin Hydration and Barrier Function Improvement with Jojoba Oil
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Parameter Test Product
Application
Duration

Results Source

Skin Hydration Jojoba Oil 30 minutes
30% increase in

skin hydration.
[6][7]

Transepidermal

Water Loss

(TEWL)

Jojoba Oil 24 hours

Significant

decrease in

TEWL.

[6][8]

Skin Barrier

Reinforcement
Jojoba Oil 14 and 28 days

Reinforcement of

the hydro-lipid

barrier.

[6][8]

Table 2: Physical Properties of Hydrogenated Jojoba Oil (Jojoba Beads) for Exfoliation
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Property
Specification
Range

Method Source

Particle Size (20/40

mesh)
[5]

Retained on #20 sieve

(850 microns)
10% max by weight

USA Standard Testing

Sieve (ASTM E-11)
[5]

Retained on #40 sieve

(425 microns)
85% min by weight

USA Standard Testing

Sieve (ASTM E-11)
[5]

Pass through #40

sieve (425 microns)
10% max by weight

USA Standard Testing

Sieve (ASTM E-11)
[5]

Particle Size (40/60

mesh)
[5][9]

Retained on #40 sieve

(425 microns)
10% max by weight

USA Standard Testing

Sieve (ASTM E-11)
[5][9]

Retained on #60 sieve

(250 microns)
85% min by weight

USA Standard Testing

Sieve (ASTM E-11)
[5][9]

Pass through #60

sieve (250 microns)
10% max by weight

USA Standard Testing

Sieve (ASTM E-11)
[5][9]

Melting Point 66 - 71°C Capillary Slip Point [5][9]

Recommended Use

Level
1% to 15%

Formulation

dependent
[9][10]

Experimental Protocols
Detailed methodologies for key experiments to evaluate the efficacy of hydrogenated jojoba
oil in cosmetic formulations are provided below.

Protocol 1: Evaluation of Skin Moisturization and Barrier
Function
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Objective: To assess the effect of a formulation containing hydrogenated jojoba oil on skin

hydration and transepidermal water loss (TEWL).

Materials and Instruments:

Test formulation (e.g., cream or lotion) with a specified concentration of hydrogenated
jojoba oil.

Placebo formulation (without hydrogenated jojoba oil).

Untreated control area.

Corneometer® for skin hydration measurement.

Tewameter® for TEWL measurement.

Climate-controlled room (20 ± 2°C and 50 ± 5% relative humidity).

Volunteer panel (e.g., 20 subjects with normal to dry skin).

Procedure:

Acclimatization: Subjects acclimatize in the controlled environment for at least 15 minutes

before measurements.

Baseline Measurements: Baseline skin hydration (Corneometer®) and TEWL (Tewameter®)

are measured on designated test areas on the volar forearms of each subject.

Product Application: A standardized amount (e.g., 2 µL/cm²) of the test formulation and

placebo are applied to their respective test areas. One area remains untreated as a control.

Post-Application Measurements: Skin hydration and TEWL measurements are repeated at

specified time points (e.g., 30 minutes, 1 hour, 2 hours, 4 hours, and 24 hours) after product

application.

Long-Term Study (Optional): For long-term effects, subjects apply the products twice daily for

a period of 14 or 28 days, with measurements taken at baseline and at the end of the study

period.
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Data Analysis: Changes in skin hydration and TEWL from baseline are calculated for each

test area and time point. Statistical analysis (e.g., ANOVA, t-test) is performed to determine

the significance of the differences between the test formulation, placebo, and untreated

control.
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Workflow for Skin Moisturization and TEWL Evaluation.
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Protocol 2: Evaluation of Lipstick Hardness
Objective: To determine the effect of hydrogenated jojoba oil on the hardness of a lipstick

formulation.

Materials and Instruments:

Lipstick formulations with varying concentrations of hydrogenated jojoba oil.

Control lipstick formulation (without hydrogenated jojoba oil).

Texture Analyzer (e.g., CTX Texture Analyzer) with a specific load cell (e.g., 1.5 kg or 5 kg).

2 mm needle probe (as per ASTM D1321-10) or a lipstick cantilever fixture.

Lipstick mold.

Temperature-controlled environment.

Procedure:

Sample Preparation: Prepare lipstick formulations with different concentrations of

hydrogenated jojoba oil. Pour the molten lipstick mass into molds and allow them to solidify

under controlled conditions. Store the lipstick samples at room temperature for 24 hours

before testing.

Instrument Setup: Attach the 2 mm needle probe or the lipstick cantilever fixture to the

texture analyzer. Calibrate the instrument.

Sample Mounting: Secure the lipstick tube in a holder or vice grips, ensuring it is stable and

centered under the probe. Wind the lipstick to a specified length (e.g., 12.5 mm).

Penetration Test:

Set the test parameters on the texture analyzer software (e.g., pre-test speed, test speed,

post-test speed, target distance, trigger force).

Start the test. The probe will penetrate the lipstick to the set distance.
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Record the force required to achieve this penetration. This force value represents the

hardness of the lipstick.

Replicates: Perform the test on multiple lipsticks from each formulation batch to ensure

reproducibility.

Data Analysis: Compare the hardness values (in grams or Newtons) of the different lipstick

formulations. A higher force value indicates a harder lipstick.
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Workflow for Evaluating Lipstick Hardness.
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Protocol 3: Evaluation of Exfoliation Efficacy (Jojoba
Beads)
Objective: To assess the exfoliating properties of a scrub formulation containing hydrogenated
jojoba oil beads.

Materials and Instruments:

Scrub formulation with a specified concentration and particle size of jojoba beads.

Placebo scrub (without jojoba beads).

Skin imaging system (e.g., Visia® or similar) to analyze skin texture and smoothness.

Corneometer® to measure skin hydration (as exfoliation can affect the skin barrier).

Volunteer panel.

Procedure:

Baseline Assessment: Capture baseline images of the skin on the forearms or face of the

volunteers using the skin imaging system. Measure baseline skin hydration.

Product Application: Volunteers apply the scrub formulation with jojoba beads to one

designated area and the placebo scrub to another, following a standardized procedure (e.g.,

gentle circular motions for 1 minute, followed by rinsing).

Post-Application Assessment: Immediately after application and at specified time points

(e.g., 1 hour, 24 hours), capture new images of the treated areas and measure skin

hydration.

Image Analysis: Analyze the images to quantify changes in skin texture, smoothness, and

the reduction of fine lines or dry patches.

Data Analysis: Compare the changes in skin texture and hydration between the area treated

with the jojoba bead scrub and the placebo-treated area. Collect subjective feedback from

volunteers on the perceived gentleness and effectiveness of the exfoliation.
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Logical Relationship of Jojoba Beads in Exfoliation.

Conclusion
Hydrogenated jojoba oil is a highly functional and safe ingredient in cosmetic science,

offering a range of benefits from enhancing skin hydration to providing structural integrity to

color cosmetics. Its stability and versatility make it a valuable component for formulators. The

experimental protocols provided herein offer a standardized approach to substantiating the

efficacy of formulations containing this ingredient. Further research focusing specifically on the

quantitative effects of hydrogenated jojoba oil on skin physiology and formulation

characteristics will continue to expand its application in innovative cosmetic products.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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